Cas no 895460-57-8 (2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 895460-57-8
• MF: C₁₉H₁₇ClN₂O₄S₂
• MW: 436.932281255722
• CID: 5944096
• PubChem ID: 22584788
• Update Time: 2025-05-23

2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide
• 2-(4-chlorophenyl)sulfonyl-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]acetamide
• 895460-57-8
• AKOS002065620
• 2-(4-chlorobenzenesulfonyl)-N-[4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-yl]acetamide
• F2536-0345
• 2-((4-chlorophenyl)sulfonyl)-N-(4-(4-methoxy-3-methylphenyl)thiazol-2-yl)acetamide

• Inchi： 1S/C19H17ClN2O4S2/c1-12-9-13(3-8-17(12)26-2)16-10-27-19(21-16)22-18(23)11-28(24,25)15-6-4-14(20)5-7-15/h3-10H,11H2,1-2H3,(H,21,22,23)
• InChI Key： LBBTWXIDRXEKKU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C(C)=C2)=CS1)(=O)CS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 436.0318271g/mol
• Monoisotopic Mass: 436.0318271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 122Ų

Additional information on 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide

Introduction to 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide and Its Significance in Modern Chemical Biology

2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide, identified by the CAS number 895460-57-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural composition of this compound includes a thiazole core, a chlorobenzene sulfonamide moiety, and an N-substituted phenyl group, each contributing to its unique chemical properties and biological activities.

The thiazole ring is a prominent feature in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In the context of 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide, the thiazole moiety likely plays a crucial role in modulating the compound's interactions with biological systems. Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly for their antimicrobial, anti-inflammatory, and anticancer properties.

The 4-chlorobenzenesulfonyl group is another key structural element that contributes to the compound's pharmacological profile. Sulfonyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. The presence of a chlorine atom at the para position of the benzene ring further influences the electronic properties of the sulfonyl group, potentially affecting its reactivity and biological activity. This structural feature has been explored in various sulfonamide-based drugs, where it often serves as a critical determinant of efficacy.

Additionally, the N-substituted phenyl group in 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide adds another layer of complexity to its chemical behavior. Phenyl rings are ubiquitous in bioactive compounds, often serving as aromatic platforms for hydrogen bonding and hydrophobic interactions with biological targets. The specific substitution pattern on this phenyl ring—particularly the methoxy group at the 4-position—is noteworthy, as it can modulate the compound's solubility, lipophilicity, and overall pharmacokinetic properties. Such substituents are frequently optimized during drug development to achieve desired pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide with greater accuracy. These tools allow for the virtual screening of vast libraries of compounds, identifying those with high potential for interaction with specific biological targets. In particular, virtual docking studies have been instrumental in understanding how this molecule might bind to enzymes or receptors involved in disease pathways. Such computational approaches complement experimental efforts, providing a more efficient pipeline for drug discovery.

The synthesis of 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and yield optimization. Techniques such as sulfonation, condensation reactions, and cyclization are employed to construct the core thiazole scaffold followed by subsequent modifications to introduce the sulfonyl and phenyl substituents. The successful synthesis of this compound underscores the growing capability of modern synthetic methods to construct complex molecular architectures.

In terms of biological activity, preliminary studies on derivatives similar to 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide have revealed promising results. For instance, thiazole-based sulfonamides have been investigated for their potential as kinase inhibitors, which are critical targets in cancer therapy. The combination of a thiazole core with sulfonamide functionality suggests that this compound may exhibit inhibitory effects on certain kinases or other enzymes implicated in disease pathways. Further experimental validation is required to confirm these hypotheses.

The pharmaceutical industry continues to explore novel scaffolds for drug development, recognizing that innovation often stems from structurally diverse molecules. Compounds like 2-(4-chlorobenzenesulfonyl)-N-4-(4-methoxy-3-methylphenyl)-1,3-thiazol-2-ylacetamide exemplify this trend toward designing molecules with multiple pharmacophoric regions capable of interacting with biological targets in unique ways. Such designs can lead to drugs with enhanced potency, selectivity, and reduced side effects compared to traditional monopharmacophoric agents.

The role of medicinal chemistry in optimizing lead compounds cannot be overstated. The iterative process of synthesizing analogs based on initial hits like 895460-57-8 allows researchers to fine-tune pharmacological properties through structure-function relationships. By systematically modifying substituents such as the methoxy group or exploring alternative sulfonyl linkages, chemical biologists can uncover new therapeutic opportunities while minimizing toxicities associated with unoptimized scaffolds.

As research progresses, advancements in analytical techniques will continue to enhance our understanding of how these complex molecules behave both in vitro and in vivo. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, mass spectrometry, and high-throughput screening (HTS) will be essential for elucidating structure-biological activity relationships.* These tools enable researchers to interrogate not only bulk properties but also molecular interactions at an atomic level,* providing critical insights into drug mechanism.*

In conclusion, 2-(4-chlorobenzenesulfonyl)-N-* - - - - - - - - - - - - (CAS no: 895*600-57*-8* ) stands out as an intriguing candidate for further exploration* within pharmaceutical research.* Its unique structural features,* derived from*thiazole,sulfonamide,*and*phenolic substituents,* offer promise for developing novel therapeutics targeting various disease pathways.* As computational*and experimental methodologies*continue*to advance,*this*compound*and its derivatives*are likely*to remain at forefront*of medicinal chemistry investigations.*